Colchicoside

Specification

• CAS No.: 477-29-2
• Molecular Formula: C27H33NO11
• Molecular Weight: 547.5 g/mol
• IUPAC Name: N-[(7S)-1,2,10-trimethoxy-9-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
• Standard InChI: InChI=1S/C27H33NO11/c1-12(30)28-16-7-5-13-9-19(38-27-24(34)23(33)22(32)20(11-29)39-27)25(36-3)26(37-4)21(13)14-6-8-18(35-2)17(31)10-15(14)16/h6,8-10,16,20,22-24,27,29,32-34H,5,7,11H2,1-4H3,(H,28,30)/t16-,20+,22+,23-,24+,27+/m0/s1
• Standard InChI Key: UXAFRQPVHYZDED-ZZEDUEFDSA-N
• Isomeric SMILES: CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• SMILES: CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC4C(C(C(C(O4)CO)O)O)O
• Canonical SMILES: CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)OC)OC)OC)OC4C(C(C(C(O4)CO)O)O)O
• Appearance: Pale Yellow Solid
• Melting Point: 194-197°C

Introduction

Chemical Structure and Properties

Structural Characteristics

Colchicoside features a glycoside structure, meaning it contains a sugar component (glucose) bound to a non-sugar component (colchicine derivative). This glycosidic linkage is a defining characteristic of the molecule and contributes to its pharmacological properties. The absence of the thio (sulfur) component distinguishes it from thiocolchicoside.

Pharmacological Mechanism and Action

Research and Development Status

Gaps in Current Knowledge

There appears to be a significant gap in readily accessible research specifically on colchicoside, as evidenced by the predominance of information on its derivative thiocolchicoside in the search results. This suggests opportunities for further investigation into colchicoside's pharmacological properties, clinical applications, and safety profile.

Future Perspectives

Research Directions

Future research directions could include comparative studies between colchicoside and thiocolchicoside to determine whether the natural glycoside offers advantages over its semi-synthetic derivative. Additionally, investigations into colchicoside's receptor interactions and potential therapeutic applications beyond those established for thiocolchicoside would contribute valuable knowledge to the field.